Cas no 2098123-57-8 (2-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)-6-methoxyphenol)

• Product Name: 2-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)-6-methoxyphenol
• CAS No: 2098123-57-8
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• CID: 4772595
• Update Time: 2025-06-08

2-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-((4-(aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)-6-methoxyphenol
• 2-[[4-(aminomethyl)triazol-1-yl]methyl]-6-methoxyphenol
• 2-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)-6-methoxyphenol

• Inchi： 1S/C11H14N4O2/c1-17-10-4-2-3-8(11(10)16)6-15-7-9(5-12)13-14-15/h2-4,7,16H,5-6,12H2,1H3
• InChI Key： FDNLUIVPMGSWEB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1O)CN1C=C(CN)N=N1

Computed Properties

• Exact Mass: 234.11167570 g/mol
• Monoisotopic Mass: 234.11167570 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.25
• XLogP3: -0.2
• Topological Polar Surface Area: 86.2

Additional information on 2-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)-6-methoxyphenol

Introduction to 2-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)-6-methoxyphenol (CAS No. 2098123-57-8) and Its Emerging Applications in Chemical Biology

The compound 2-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)-6-methoxyphenol, identified by its CAS number 2098123-57-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif comprising a triazole ring linked to a phenolic moiety, has garnered attention due to its versatile biological activities and promising applications in drug discovery. The presence of an aminomethyl group and a methoxy substituent further enhances its chemical diversity, making it a valuable scaffold for developing novel therapeutic agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in modulating biological pathways. The triazole core in this molecule is particularly noteworthy, as it has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The aminomethyl group not only contributes to the compound's solubility and bioavailability but also serves as a versatile handle for further functionalization, enabling the design of more complex derivatives with enhanced pharmacological profiles.

The phenolic moiety present in the compound's structure is another key feature that contributes to its biological relevance. Phenols are well-known for their antioxidant properties, and their incorporation into drug molecules has been shown to improve stability and bioactivity. In particular, the 6-methoxy substituent on the phenol ring may influence the compound's electronic properties and interactions with biological targets, making it an attractive feature for medicinal chemists seeking to optimize potency and selectivity.

Current research in chemical biology increasingly emphasizes the development of small molecules that can selectively interact with specific biological targets. The structural features of 2-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)-6-methoxyphenol make it a promising candidate for such applications. For instance, studies have suggested that the combination of a triazole ring and a phenolic group may enhance binding affinity to certain enzymes or receptors involved in critical cellular processes. This has led to investigations into its potential as an inhibitor of kinases or other enzymes implicated in diseases such as cancer and inflammation.

In addition to its enzymatic targets, this compound has also shown promise in interactions with nucleic acids. The triazole moiety, known for its ability to form stable metal complexes, may facilitate interactions with DNA or RNA, opening avenues for applications in gene therapy or antisense drug development. Furthermore, the presence of an aminomethyl group allows for potential prodrug strategies, where the compound can be designed to release active species under specific physiological conditions, thereby enhancing therapeutic efficacy.

The methoxy substituent on the phenol ring is another critical feature that influences the compound's behavior in biological systems. Methoxy groups are often introduced into drug molecules to improve metabolic stability and reduce toxicity. By modulating electronic effects and steric hindrance, this substituent can fine-tune the compound's pharmacokinetic properties, making it more suitable for clinical applications. Recent computational studies have demonstrated that the methoxy group may play a crucial role in optimizing binding interactions by influencing hydrogen bonding networks or hydrophobic pockets at target sites.

Emerging research also highlights the potential of this compound as a scaffold for developing next-generation therapeutics. The unique combination of structural elements—namely the triazole ring, aminomethyl group, methoxy-substituted phenol—provides a rich platform for medicinal chemists to explore diverse chemical space. By employing techniques such as structure-based drug design or fragment-based approaches, researchers can iteratively modify this molecule to enhance its potency against specific disease targets while minimizing off-target effects.

One particularly exciting area of investigation involves leveraging the compound's ability to cross-link biological macromolecules. The presence of both electrophilic and nucleophilic centers allows for potential covalent interactions with proteins or nucleic acids, which could be exploited in targeted therapies or diagnostic tools. Such covalent modifications have gained significant traction in recent years due to their ability to provide irreversible inhibition of target enzymes or receptors, leading to prolonged therapeutic effects.

The synthesis of derivatives based on this core structure has also been extensively explored. Researchers have demonstrated various strategies for introducing additional functional groups or modifying existing ones while preserving key pharmacophoric elements. These efforts have resulted in libraries of compounds with tailored properties suitable for different therapeutic applications. For instance, analogs with enhanced solubility or improved bioavailability have been developed through strategic modifications of hydrophobic regions or polar functionalities.

Another notable aspect of this compound is its potential role as an intermediate in larger synthetic schemes. The presence of multiple reactive sites—such as the amine group on the triazole ring and hydroxyl group on the phenol—makes it an attractive building block for constructing more complex molecules via cross-coupling reactions or other organic transformations. Such synthetic versatility is highly valued in pharmaceutical research pipelines where rapid access to diverse molecular architectures is essential.

From a computational chemistry perspective,2-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)-6-methoxyphenol offers valuable insights into molecular recognition processes at atomic resolution. Advanced simulation techniques such as molecular dynamics (MD) simulations or quantum mechanical (QM) calculations have been employed to elucidate how this molecule interacts with biological targets at both static and dynamic levels. These studies not only provide mechanistic insights but also guide rational modifications aimed at improving binding affinities or selectivity profiles.

The growing body of evidence supporting the therapeutic potential of this compound has prompted several academic groups to investigate its pharmacological effects using both in vitro assays and preclinical models. Initial findings suggest that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses while displaying minimal toxicity toward healthy cells—a desirable characteristic for any candidate drug candidate

In conclusion,2-((4-(Aminomethyl)-1H- 1, 2, 3-triazol- 1- yl)methyl)-6-methoxyphenol(CAS No. 2098123- 57- 8) stands out as a structurally intriguing molecule with broad application prospects across multiple disciplines of chemical biology.

Its unique combination of pharmacophoric elements, together with emerging data highlighting its biological activities, position it as an exciting subject for further exploration. As research continues, this compound promises to contribute significantly to our understanding of disease mechanisms and inspire novel therapeutic strategies.